Methyl 3-nitro-4-(4-phenylpiperazin-1-yl)benzoate
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Overview
Description
Methyl 3-nitro-4-(4-phenylpiperazin-1-yl)benzoate is a useful research compound. Its molecular formula is C18H19N3O4 and its molecular weight is 341.367. The purity is usually 95%.
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Scientific Research Applications
Molecular Structure and Hydrogen Bonding Patterns
Research by J. Portilla et al. (2007) explored the hydrogen-bonded sheets and chains in similar isomeric compounds, highlighting complex molecular interactions through N-H...N, N-H...O, and C-H...O hydrogen bonds. These findings contribute to our understanding of molecular architectures and the electronic properties of related substances (J. Portilla et al., 2007).
Synthesis and Tuberculostatic Activity
In the realm of pharmaceutical chemistry, H. Foks et al. (2005) utilized a related compound as a substrate in the synthesis of new heterocyclic compounds, investigating their tuberculostatic activity. This research underscores the potential of such compounds in developing treatments against tuberculosis (H. Foks et al., 2005).
Chemical Reactivity and Synthesis
The work by E. Koroleva et al. (2011) focused on synthesizing new carboxylic acid amides containing an N-methylpiperazine fragment, revealing the versatility of these compounds in chemical synthesis and potential pharmaceutical applications (E. Koroleva et al., 2011).
Development of ASA Prodrugs
Research by B. Rolando et al. (2013) into water-soluble nitric-oxide-releasing acetylsalicylic acid (ASA) prodrugs demonstrates the innovative use of related compounds in creating more effective and safer pharmaceuticals. These prodrugs aim to deliver ASA alongside beneficial nitric oxide, highlighting a novel approach to drug design and therapy (B. Rolando et al., 2013).
Antibacterial Applications
Per-Anders Enquist et al. (2012) discovered that derivatives of similar compounds can target both extracellular and intracellular pathogens, showcasing the antibacterial potential of these substances. This study opens avenues for the development of new antibacterial agents against challenging pathogens (Per-Anders Enquist et al., 2012).
Safety and Hazards
Properties
IUPAC Name |
methyl 3-nitro-4-(4-phenylpiperazin-1-yl)benzoate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H19N3O4/c1-25-18(22)14-7-8-16(17(13-14)21(23)24)20-11-9-19(10-12-20)15-5-3-2-4-6-15/h2-8,13H,9-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GFBKCJHXEKDMDZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC(=C(C=C1)N2CCN(CC2)C3=CC=CC=C3)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H19N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.